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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octene

Cat. No.: B1361380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, procedural, and step-by-step instructions for the safe handling

and disposal of 3,7-Dimethyl-1-octene, ensuring the safety of laboratory personnel and

compliance with standard safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
3,7-Dimethyl-1-octene is a flammable liquid and vapor that can cause skin and eye irritation.

[1][2] Inhalation of vapors or aerosols may also lead to respiratory irritation.[2] Adherence to

proper PPE protocols is mandatory to minimize exposure risks.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale

Eye and Face

Protection

Chemical Splash

Goggles & Face

Shield

ANSI Z87.1 compliant.

A face shield must be

worn over goggles.[2]

[3]

Protects against

splashes and potential

explosions.

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves. Check

manufacturer's

chemical resistance

guide.[3]

Prevents skin contact

and absorption.

Body Protection
Flame-Resistant

Laboratory Coat

Nomex® or

equivalent.[1]

Protects against fire

hazards from the

flammable liquid.

Respiratory Protection
Air-Purifying

Respirator

Required when

vapors/aerosols are

generated or if

working outside a

fume hood. Use a

respirator with organic

vapor cartridges (Filter

type ABEK).[1][2]

Prevents inhalation of

harmful vapors.

Chemical and Physical Properties
Understanding the properties of 3,7-Dimethyl-1-octene is crucial for safe handling and

storage.

Table 2: Physical and Chemical Properties of 3,7-Dimethyl-1-octene
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Property Value

CAS Number 4984-01-4[1][4]

Molecular Formula C10H20[2][5]

Molecular Weight 140.27 g/mol [5][6]

Appearance Liquid

Boiling Point 154-156 °C[4]

Density 0.733 g/mL at 20 °C[4]

Flash Point 52 °C (125.6 °F) - closed cup

Storage Temperature 2-8°C

Safe Handling and Operational Workflow
A systematic approach to handling 3,7-Dimethyl-1-octene is essential to maintain a safe

laboratory environment.

Experimental Workflow for Handling 3,7-Dimethyl-1-octene
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Preparation

Handling

Post-Handling

Disposal

Ensure Fume Hood is Operational

Gather All Necessary Equipment and Reagents

Don Appropriate PPE

Ground and Bond All Containers and Receiving Equipment

Dispense Chemical in Fume Hood

Keep Container Tightly Closed When Not in Use

Thoroughly Wash Hands and Exposed Skin

Decontaminate Work Area

Store in a Cool, Well-Ventilated Area Away from Ignition Sources

Collect Waste in a Labeled, Sealed Container for Flammable Liquids

Dispose of Through a Licensed Professional Waste Disposal Service
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Waste Generation

Collect all waste containing 3,7-Dimethyl-1-octene

Use a designated, properly labeled, and sealed container for flammable liquid waste

Do not mix with other waste streams, especially oxidizers

Dispose of contents/container to an approved waste disposal plant

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3,7-
Dimethyl-1-octene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361380#personal-protective-equipment-for-
handling-3-7-dimethyl-1-octene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6683283.htm
https://pubchem.ncbi.nlm.nih.gov/compound/r_-3_7-Dimethyl-1-octene
https://pubchem.ncbi.nlm.nih.gov/compound/r_-3_7-Dimethyl-1-octene
https://pubchem.ncbi.nlm.nih.gov/compound/21085
https://www.benchchem.com/product/b1361380#personal-protective-equipment-for-handling-3-7-dimethyl-1-octene
https://www.benchchem.com/product/b1361380#personal-protective-equipment-for-handling-3-7-dimethyl-1-octene
https://www.benchchem.com/product/b1361380#personal-protective-equipment-for-handling-3-7-dimethyl-1-octene
https://www.benchchem.com/product/b1361380#personal-protective-equipment-for-handling-3-7-dimethyl-1-octene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

